Cas no 2138531-44-7 (4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol
• CAS No: 2138531-44-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5961614
• PubChem ID: 165787708
• Update Time: 2025-07-02

4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol
• 2138531-44-7
• EN300-1156414

• Inchi： 1S/C12H18N2O/c1-11(2)4-6-12(15,7-5-11)10-8-13-9-14(10)3/h4,6,8-9,15H,5,7H2,1-3H3
• InChI Key： NTWDSTKVBKONQD-UHFFFAOYSA-N
• SMILES： OC1(C2=CN=CN2C)C=CC(C)(C)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Additional information on 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol

4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol: A Comprehensive Overview of Its Chemical Properties and Potential Applications in Biomedical Research

4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138531-44-7) represents a novel class of heterocyclic compounds with significant structural complexity and potential pharmacological relevance. This molecule combines a cyclohexenone scaffold with functionalized imidazole moieties, creating a unique chemical framework that has garnered attention in recent years for its potential applications in medicinal chemistry. The 4,4-dimethyl substituents on the cyclohexene ring and the 1-methyl-1H-imidazol-5-yl group at the cyclohexene position contribute to its distinct stereochemical profile and molecular interactions. Recent studies have highlighted its potential as a scaffold for developing bioactive compounds targeting inflammatory pathways and metabolic disorders.

The 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol molecule exhibits a conjugated system that allows for dynamic interactions with biological targets. The presence of the 1H-imidazol ring, a well-known pharmacophore in drug discovery, suggests its potential to modulate enzyme activity or receptor binding. The 2-en-1-ol functional group introduces hydrophilic characteristics, which may influence its solubility and bioavailability. These structural features make it a promising candidate for further exploration in the context of therapeutic development.

Recent advancements in computational chemistry have enabled detailed analysis of the 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol molecule's molecular dynamics. Studies published in 2023 have demonstrated its potential to interact with key enzymes involved in inflammatory responses, such as phospholipase A2 and cyclooxygenase. The 1-methyl-1H-imidazol-5-yl group appears to play a critical role in modulating these interactions, suggesting its utility as a lead compound for anti-inflammatory drug development. These findings align with broader trends in the field of medicinal chemistry, where the integration of computational modeling and experimental validation has become increasingly prevalent.

The 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol compound has also been explored in the context of metabolic regulation. Research published in 2024 has indicated its potential to influence lipid metabolism by modulating key enzymes in the cholesterol biosynthesis pathway. The 2-en-1-ol functional group may contribute to its ability to interact with sterol regulatory element-binding proteins (SREBPs), which are central to lipid homeostasis. These findings highlight the molecule's potential as a therapeutic agent for metabolic disorders, such as dyslipidemia and obesity.

From a synthetic perspective, the 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol molecule presents challenges and opportunities for chemical modification. Recent work has focused on optimizing its synthetic route to enhance yield and purity, with particular emphasis on the stereoselective formation of the 1-(1-methyl-1H-imidazol-5-yl) substituent. The development of efficient catalytic methods for its synthesis has been a key area of research, reflecting the growing importance of green chemistry in pharmaceutical development.

Experimental studies have also investigated the 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol molecule's potential as a modulator of cell signaling pathways. Research published in 2023 has demonstrated its ability to influence the activity of mitogen-activated protein kinase (MAPK) pathways, which are implicated in various diseases including cancer and neurodegenerative disorders. The 1H-imidazol ring appears to play a critical role in these interactions, suggesting its potential as a scaffold for developing targeted therapies.

The 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol compound's pharmacokinetic profile is an area of ongoing investigation. Studies have focused on its solubility, permeability, and metabolic stability, with particular attention to its behavior in biological systems. The 2-en-1-ol functional group may influence its transport across cell membranes, while the 1-methyl-1H-imidazol-5-yl substituent could affect its metabolic clearance. These factors are critical for determining the molecule's potential as a therapeutic agent.

From a broader perspective, the 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol molecule represents a promising area of research in medicinal chemistry. Its structural complexity and potential interactions with biological targets make it a valuable scaffold for further exploration. Ongoing studies are focused on expanding its applications in drug discovery, with particular emphasis on its potential for treating inflammatory and metabolic disorders. These efforts reflect the growing importance of interdisciplinary approaches in pharmaceutical research, where chemistry, biology, and computational modeling converge to identify novel therapeutic agents.

In conclusion, the 4,4-dimethyl-1-(1-methyl-1H-imidazol-5-yl)cyclohex-2-en-1-ol compound represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential interactions with biological targets make it a promising candidate for further exploration. Ongoing research is focused on expanding its applications in drug discovery, with particular emphasis on its potential for treating inflammatory and metabolic disorders. These efforts highlight the importance of interdisciplinary approaches in pharmaceutical research, where chemistry, biology, and computational modeling converge to identify novel therapeutic agents.